Cas no 2870707-78-9 (7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole)

• Product Name: 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole
• CAS No: 2870707-78-9
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 6074341
• Update Time: 2025-10-29

7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole

• Inchi： 1S/C11H13ClN2O3/c1-15-11(16-2,17-3)10-13-8-6-4-5-7(12)9(8)14-10/h4-6H,1-3H3,(H,13,14)
• InChI Key： YUNBJWQWTOTJMK-UHFFFAOYSA-N
• SMILES： C1(C(OC)(OC)OC)NC2=C(Cl)C=CC=C2N=1

Experimental Properties

• Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.8±42.0 °C(Predicted)
• pka: 8.06±0.30(Predicted)

Additional information on 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole

Introduction to 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole (CAS No. 2870707-78-9)

7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole, with the CAS number 2870707-78-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The molecular structure of 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole is characterized by a benzimidazole core with a chlorine atom at the 7-position and a trimethoxymethyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis, thereby inhibiting fungal growth and proliferation.

In addition to its antifungal properties, 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole has also shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of human breast cancer cells (MCF-7) while exhibiting minimal cytotoxicity towards normal cells. The mechanism underlying this selective activity is believed to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis.

The synthesis of 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole has been extensively studied, and several efficient routes have been developed. One common approach involves the reaction of 2-chlorobenzimidazole with trimethoxymethyl chloride in the presence of a base such as potassium carbonate. This method yields high purity and good yields, making it suitable for large-scale production.

The physical and chemical properties of 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole have been well-characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biological assays and drug formulation studies.

In terms of safety, 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be used with caution, and standard safety protocols should be followed to minimize exposure risks.

The potential applications of 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole extend beyond its use as an active pharmaceutical ingredient (API). It can also serve as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a building block in the development of novel antiviral agents targeting RNA viruses such as influenza and Zika virus.

In conclusion, 7-Chloro-2-(trimethoxymethyl)-1H-benzimidazole (CAS No. 2870707-78-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.